3-(3,5-Difluorophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione

• IUPAC Name: 3-(3,5-difluorophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C11H7F2NO2/c12-5-1-6(13)3-7(2-5)14-10(15)8-4-9(8)11(14)16/h1-3,8-9H,4H2
• InChI Key: IAQDYNPTIALTIZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C(=O)N(C2=O)C3=CC(=CC(=C3)F)F
• Molecular Formula: C11H7F2NO2
• Molecular Weight: 223.17 g/mol

Description

3-(3,5-Difluorophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione (3,5-Difluorophenyl-3-azabicyclohexane-2,4-dione) is a synthetic molecule that has been used in a variety of scientific research applications. It is a difluorinated derivative of 3-azabicyclohexane-2,4-dione, a cyclic keto-enol tautomer. 3,5-Difluorophenyl-3-azabicyclohexane-2,4-dione has been studied for its potential use in medicinal chemistry, organic synthesis, and as a potential drug candidate.

Scientific Research Applications

Synthetic Chemistry and Building Blocks

• The azabicyclo hexane derivatives have been identified as key building blocks for carbapenem nuclei, an important class of β-lactam antibiotics. Research by Katagiri et al. (1985, 1986) on 2-azabicyclo[2.2.0]hexane-3,5-dione demonstrated its synthesis and utility in creating 4-alkoxycarbonyl- or 4-alkylthiocarbonyl-methylazetidin-2-ones, which are precursors for these antibiotic compounds (Katagiri et al., 1985); (Katagiri et al., 1986).

Aromatase Inhibition for Cancer Therapy

• A study by Staněk et al. (1991) synthesized novel 1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane- and -[3.1.1]heptane-2,4-diones and tested them for inhibition of human placental aromatase. This enzyme is pivotal in the conversion of androgens to estrogens, making these compounds potential candidates for endocrine therapy of hormone-dependent tumors, such as breast cancer (Staněk et al., 1991).

Polymorphism in Pharmaceutical Chemistry

• The study of polymorphism, as seen in compounds like 3,5-bis(1,1-dimethylethyl)-5‘-phenylspiro[bicyclo[3.1.0]hex-3-ene-6,7‘-[6,8]dioxabicyclo[3.2.1]octane]-2,2‘-dione, is critical for understanding the different crystalline forms a drug can take. This can significantly affect its dissolution rate, stability, and bioavailability. Kumar et al. (2004) explored this phenomenon, which is vital for the pharmaceutical industry in optimizing drug formulations (Kumar et al., 2004).

Antitumor Activity and Drug Development

• The exploration of spirocyclic heterocycles containing 3-azabicyclo[3.1.0]hexane motifs for antitumor activity represents an ongoing interest in developing new therapeutic agents. Wang et al. (2021) developed a method for the synthesis of these compounds with potential biological significance, highlighting the broad applicability of 3-(3,5-Difluorophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione derivatives in medicinal chemistry (Wang et al., 2021).